3,3-dimethyl-N-(3-methylpyridin-2-yl)butanamide

• IUPAC Name: 3,3-dimethyl-N-(3-methylpyridin-2-yl)butanamide
• InChI: InChI=1S/C12H18N2O/c1-9-6-5-7-13-11(9)14-10(15)8-12(2,3)4/h5-7H,8H2,1-4H3,(H,13,14,15)
• InChI Key: KZWMLXNCWYCMFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)CC(C)(C)C
• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol

Description

3,3-dimethyl-N-(3-methylpyridin-2-yl)butanamide is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields. This compound is also known as DMXB-A, and it is a selective agonist for the α7 nicotinic acetylcholine receptor.

Mechanism of Action

DMXB-A acts as a selective agonist for the α7 nicotinic acetylcholine receptor, which is a ligand-gated ion channel found in the central nervous system. Activation of this receptor leads to the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in cognitive function and memory.
Biochemical and Physiological Effects:
DMXB-A has been shown to have a number of biochemical and physiological effects in animal models. These include increased levels of acetylcholine and other neurotransmitters, improved cognitive function and memory, and reduced inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DMXB-A in lab experiments is its selectivity for the α7 nicotinic acetylcholine receptor, which allows for more precise targeting of this receptor. However, one limitation is that DMXB-A can be difficult to synthesize, which can limit its availability for use in experiments.

Future Directions

There are several potential future directions for research on DMXB-A. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of research is its potential use in the development of new drugs that target the α7 nicotinic acetylcholine receptor. Finally, further research is needed to better understand the biochemical and physiological effects of DMXB-A and its potential limitations in lab experiments.

Synthesis Methods

The synthesis of DMXB-A involves a multi-step process that starts with the reaction of 2-methylpyridine with 2-bromo-3,3-dimethylbutan-2-ol. This reaction yields 3-methylpyridin-2-ylmethanol, which is then converted to the corresponding amide using acetic anhydride and triethylamine. Finally, the amide is treated with thionyl chloride to give DMXB-A.

Scientific Research Applications

DMXB-A has been studied extensively in scientific research for its potential applications in various fields. One of the most promising areas of research is its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Studies have shown that DMXB-A can improve cognitive function and memory in animal models of these diseases.